Cas no 169229-60-1 (Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester)

Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester structure
169229-60-1 structure
Product Name:Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester
CAS No:169229-60-1
MF:C21H18O5
MW:350.364626407623
CID:1350918
Update Time:2024-08-17

Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester
    • Inchi: 1S/C21H18O5/c22-18-11-17(21(24)26-14-16-9-5-2-6-10-16)12-19(20(18)23)25-13-15-7-3-1-4-8-15/h1-12,22-23H,13-14H2
    • InChI Key: WCAOMXLYRDKAAO-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)C1=CC(OCC2=CC=CC=C2)=C(O)C(O)=C1

Computed Properties

  • Exact Mass: 350.11544

Experimental Properties

  • Density: 1.299±0.06 g/cm3(Predicted)
  • Boiling Point: 577.8±45.0 °C(Predicted)
  • PSA: 75.99
  • pka: 7.56±0.50(Predicted)
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